Cas no 13345-58-9 (2-(12-methyltetraphen-7-yl)ethanol)

• Product Name: 2-(12-methyltetraphen-7-yl)ethanol
• CAS No: 13345-58-9
• MF: C₂₁H₁₈O
• MW: 286.367025852203
• CID: 1232947
• PubChem ID: 202805
• Update Time: 2025-04-20

2-(12-methyltetraphen-7-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(12-methyltetraphen-7-yl)ethanol
• 12-Methylbenz[a]anthracene-7-ethanol
• 2-(12-methylbenzo[a]anthracen-7-yl)ethanol
• 7-(2-Hydroxyethyl)-12-methylbenz[a]anthracene
• DTXSID60158117
• 13345-58-9
• 4-06-00-05104 (Beilstein Handbook Reference)
• 7-(2-Hydroxyethyl)-12-methylbenz(a)anthracene
• IXGOHTMJBQGTMH-UHFFFAOYSA-N
• BRN 3364731
• Benz(a)anthracene-7-ethanol, 12-methyl-

• Inchi： 1S/C21H18O/c1-14-16-7-4-5-9-18(16)19(12-13-22)20-11-10-15-6-2-3-8-17(15)21(14)20/h2-11,22H,12-13H2,1H3
• InChI Key： IXGOHTMJBQGTMH-UHFFFAOYSA-N
• SMILES： OCCC1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 286.13584
• Monoisotopic Mass: 286.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0402 (rough estimate)
• Boiling Point: 388.73°C (rough estimate)
• Flash Point: 220°C
• Refractive Index: 1.4880 (estimate)
• PSA: 20.23